{1-[4-(benzyloxy)benzyl]-3-piperidinyl}methanol

• IUPAC Name: [1-[(4-phenylmethoxyphenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C20H25NO2/c22-15-19-7-4-12-21(14-19)13-17-8-10-20(11-9-17)23-16-18-5-2-1-3-6-18/h1-3,5-6,8-11,19,22H,4,7,12-16H2
• InChI Key: IHZUBCQZYLSFIX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(C=C2)OCC3=CC=CC=C3)CO
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol

Description

{1-[4-(benzyloxy)benzyl]-3-piperidinyl}methanol is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a member of the class of piperidine derivatives and has been found to exhibit a variety of interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of {1-[4-(benzyloxy)benzyl]-3-piperidinyl}methanol is not yet fully understood, but it is believed to involve the modulation of certain neurotransmitters in the brain. Specifically, the compound has been found to interact with the dopamine and serotonin systems, which are known to play a key role in regulating mood and behavior.
Biochemical and Physiological Effects:
Studies have shown that {1-[4-(benzyloxy)benzyl]-3-piperidinyl}methanol has a number of interesting biochemical and physiological effects. For example, the compound has been found to increase the release of dopamine in the brain, which may help to improve mood and reduce symptoms of depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {1-[4-(benzyloxy)benzyl]-3-piperidinyl}methanol in lab experiments is its ability to modulate neurotransmitter systems in the brain. This makes it a useful tool for studying the neurobiology of mood and behavior. However, there are also some limitations to using this compound in lab experiments, such as its potential for toxicity at high doses.

Future Directions

There are many potential future directions for research on {1-[4-(benzyloxy)benzyl]-3-piperidinyl}methanol. Some possible areas of investigation include:
1. Further studies on the compound's mechanism of action, including its interactions with other neurotransmitter systems in the brain.
2. Exploration of the compound's potential therapeutic applications, such as in the treatment of depression or other mood disorders.
3. Investigation of the compound's potential for toxicity and its safety profile in humans.
4. Development of new synthetic methods for producing {1-[4-(benzyloxy)benzyl]-3-piperidinyl}methanol or related compounds.
5. Exploration of the potential for using this compound as a tool for studying the neurobiology of addiction and substance abuse.
In conclusion, {1-[4-(benzyloxy)benzyl]-3-piperidinyl}methanol is a promising compound with a wide range of potential applications in scientific research. While much remains to be learned about its mechanism of action and potential therapeutic uses, this compound represents an exciting area of investigation for researchers in a variety of fields.

Synthesis Methods

The synthesis of {1-[4-(benzyloxy)benzyl]-3-piperidinyl}methanol is a complex process that involves several steps. The first step involves the reaction of 4-(benzyloxy)benzyl chloride with piperidine in the presence of a base such as sodium hydroxide. The resulting product is then treated with formaldehyde to yield the final compound.

Scientific Research Applications

{1-[4-(benzyloxy)benzyl]-3-piperidinyl}methanol has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research involves the study of the compound's mechanism of action.